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Compound of Interest

Compound Name: Tetrahydropyran-2-methanol

Cat. No.: B090372

The safe and environmentally responsible disposal of Tetrahydropyran-2-methanol is a
critical aspect of laboratory safety for researchers, scientists, and drug development
professionals. Adherence to established protocols is essential to mitigate risks and ensure
regulatory compliance. This guide provides a comprehensive, step-by-step procedure for the
proper handling and disposal of this chemical.

Immediate Safety and Handling Protocols

Before beginning any disposal procedures, it is crucial to implement standard safety protocols
for handling hazardous chemicals. Tetrahydropyran-2-methanol is a combustible liquid that
causes skin and serious eye irritation, and may also cause respiratory irritation.[1][2][3][4]

Personal Protective Equipment (PPE): All personnel handling Tetrahydropyran-2-methanol
must use the following PPE to prevent exposure:

o Eye Protection: Safety glasses with side-shields or chemical safety goggles are mandatory
to protect against splashes.[5][6]

e Hand Protection: Use chemically resistant gloves.[5]

o Body Protection: A laboratory coat, long pants, and closed-toe shoes are required to prevent
skin contact.[6]
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» Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume
hood, to avoid inhaling vapors.[1][6][7]

Key Chemical and Physical Properties

A thorough understanding of the chemical's properties is fundamental to its safe handling and
disposal. The following table summarizes key quantitative data for Tetrahydropyran-2-

methanol.
Property Value
CAS Number 100-72-1
Molecular Formula CeH1202[1]
Molecular Weight 116.16 g/mol [3]
Appearance Colorless liquid[3][8]
Boiling Point 187 °C (lit.)[9]
Density 1.027 g/mL at 25 °C (lit.)[9]
Flash Point 76 °C (168.8 °F) - closed cup[10]
Vapor Pressure 0.1 - 0.4 mmHg at 20 °CJ[3]

Step-by-Step Disposal Protocol

The disposal of Tetrahydropyran-2-methanol must be conducted in strict accordance with
local, regional, and national regulations. This substance is considered hazardous waste and
must not be disposed of in standard waste streams or poured down the drain.[1][2][11]

Experimental Protocol: Waste Collection and Disposal
» Waste Identification and Segregation:

o Clearly label a dedicated waste container as "Hazardous Waste: Tetrahydropyran-2-
methanol".
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o Do not mix with other waste types unless specifically permitted by your institution's
environmental health and safety (EHS) office.

o Waste Accumulation:

o Collect all waste Tetrahydropyran-2-methanol, including contaminated materials like
absorbent pads from spills, in the designated container.

o Use a funnel to avoid contaminating the exterior of the waste container. The outside of the
container must remain clean.[12]

o Ensure the container is made of a compatible material (e.g., glass or a suitable plastic).
» Container Management:

o Keep the waste container tightly sealed when not in use to prevent the escape of vapors.

[216]
o Do not fill the container beyond 90% of its capacity to allow for vapor expansion.[11]
o Storage of Waste:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat,
sparks, open flames, and incompatible materials like strong oxidizing agents.[2][4][6]

o Ensure the storage location is a designated hazardous waste accumulation area.
» Final Disposal:

o Arrange for the collection of the hazardous waste through your institution's EHS office or a
licensed hazardous waste disposal company.[2][4][11]

o Complete all necessary waste disposal paperwork as required by your institution and local
regulations.

Disposal Workflow Diagram
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The following diagram illustrates the logical steps for the proper disposal of Tetrahydropyran-
2-methanol.

Start: Need to Dispose of
Tetrahydropyran-2-methanol

'

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
Label a dedicated, compatible container
'Hazardous Waste: Tetrahydropyran-2-methanol’

Step 3: Collect Waste
Use funnel, keep container exterior clean.
Do not exceed 90% capacity.

Step 4: Secure and Store Waste
Seal container tightly.
Store in cool, dry, ventilated area away from ignition sources.

Step 5: Arrange for Pickup
Contact institution's EHS or licensed
waste disposal contractor.

Step 6: Complete Documentation
Fill out all required waste manifests
and paperwork.

End: Waste Transferred for
Proper Disposal
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Caption: Workflow for the safe disposal of Tetrahydropyran-2-methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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